Cas no 260973-22-6 (3-Amino-n-(2,2,2-trifluoroethyl)benzamide)

• Product Name: 3-Amino-n-(2,2,2-trifluoroethyl)benzamide
• CAS No: 260973-22-6
• MF: C₉H₉F₃N₂O
• MW: 218.175772428513
• MDL: MFCD08444409
• CID: 3044703
• PubChem ID: 16227303
• Update Time: 2026-04-28

3-Amino-n-(2,2,2-trifluoroethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-n-(2,2,2-trifluoroethyl)benzamide

• MDL： MFCD08444409

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 3-Amino-n-(2,2,2-trifluoroethyl)benzamide

Recent Advances in the Study of 3-Amino-N-(2,2,2-trifluoroethyl)benzamide (CAS: 260973-22-6)

3-Amino-N-(2,2,2-trifluoroethyl)benzamide (CAS: 260973-22-6) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have focused on its potential applications in drug discovery, particularly as a building block for novel therapeutic agents. This research brief synthesizes the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential therapeutic uses.

One of the key areas of investigation has been the compound's role as an intermediate in the synthesis of more complex molecules. Researchers have explored its utility in the development of kinase inhibitors, which are crucial for targeting various signaling pathways involved in cancer and inflammatory diseases. The trifluoroethyl group in the molecule is believed to enhance its binding affinity and metabolic stability, making it a valuable scaffold for drug design.

Recent pharmacological studies have demonstrated that 3-Amino-N-(2,2,2-trifluoroethyl)benzamide exhibits moderate inhibitory activity against certain protein kinases. In vitro assays have shown promising results in cell lines associated with breast cancer and leukemia, suggesting its potential as a lead compound for further optimization. However, the exact mechanism of action remains under investigation, with ongoing studies aiming to elucidate its interactions at the molecular level.

From a synthetic chemistry perspective, novel routes for the preparation of 3-Amino-N-(2,2,2-trifluoroethyl)benzamide have been reported, focusing on improving yield and purity. These advancements are critical for scaling up production and ensuring the compound's availability for preclinical and clinical studies. Additionally, computational modeling studies have provided insights into its three-dimensional structure and potential binding modes with biological targets.

Despite these promising developments, challenges remain in translating these findings into clinical applications. Issues such as bioavailability, toxicity, and selectivity need to be addressed through systematic structure-activity relationship (SAR) studies. Future research directions may include the development of derivatives with enhanced pharmacological profiles and the exploration of combination therapies with existing drugs.

In conclusion, 3-Amino-N-(2,2,2-trifluoroethyl)benzamide represents a versatile compound with significant potential in pharmaceutical research. Its unique chemical structure and biological activity make it a promising candidate for further investigation. Continued interdisciplinary efforts between chemists, biologists, and pharmacologists will be essential to unlock its full therapeutic potential and advance its development into clinically relevant agents.